Cas no 2044-37-3 (4-Octyne-3,6-diol,3,6-diethyl-)

• Product Name: 4-Octyne-3,6-diol,3,6-diethyl-
• CAS No: 2044-37-3
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 287855
• PubChem ID: 137296
• Update Time: 2025-04-19

4-Octyne-3,6-diol,3,6-diethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octyne-3,6-diol,3,6-diethyl-
• 3,6-diethyloct-4-yne-3,6-diol
• DTXSID70174388
• AKOS006272921
• 2044-37-3
• SCHEMBL395580

• Inchi： 1S/C12H22O2/c1-5-11(13,6-2)9-10-12(14,7-3)8-4/h13-14H,5-8H2,1-4H3
• InChI Key： FADIFRKKGSXQIQ-UHFFFAOYSA-N
• SMILES： OC(C#CC(CC)(CC)O)(CC)CC

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.967
• Boiling Point: 228.7°Cat760mmHg
• Flash Point: 88.4°C
• Refractive Index: 1.483
• PSA: 40.46